![molecular formula C11H8F2N2O2S B3008071 2-Amino-2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]acetic acid CAS No. 1910714-56-5](/img/structure/B3008071.png)
2-Amino-2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]acetic acid, also known as DFTAA, is a compound that has been the focus of scientific research due to its potential applications in various fields. In
Scientific Research Applications
Synthesis and Anti-Inflammatory Activities
- Research Context : Synthesis of substituted 2-amino-4-(4-chlorophenyl) thiazole-5-acetic acids and esters for medical applications.
- Findings : These compounds demonstrated significant anti-inflammatory and analgesic activities, comparable to ibuprofen and aspirin in some cases. This suggests potential therapeutic applications in treating inflammation and pain (Attimarad & Bagavant, 1999).
Applications in Antibiotic Modification
- Research Context : Efficient synthesis of related chemical modifiers for cephalosporin antibiotics.
- Findings : The study detailed the synthesis of a compound structurally similar to 2-Amino-2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]acetic acid, useful in modifying cephalosporin antibiotics. The stereochemical structure was determined by X-ray crystallography, indicating potential in antibiotic development (Kanai et al., 1993).
Antimicrobial Activity
- Research Context : Synthesis of novel compounds incorporating biologically active nuclei for antimicrobial applications.
- Findings : Some synthesized compounds showed moderate antibacterial and antifungal activities, suggesting their potential use in treating microbial infections (Youssef et al., 2015).
Structural and Chemical Characterization
- Research Context : Detailed characterization of a similar compound with potential applications in drug development and chemical research.
- Findings : The compound was characterized using various techniques like FT-IR, NMR spectroscopy, X-ray diffraction, and quantum-chemical calculations, providing insights into its structure and properties (Aydin et al., 2010).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302-H315-H320-H335, indicating that it can cause harm if swallowed, cause skin irritation, cause eye irritation, and may cause respiratory irritation . The precautionary statements are P264-P270-P301+P312-P330, suggesting that one should wash thoroughly after handling, avoid eating, drinking or smoking when using this product, and if swallowed: Call a POISON CENTER or doctor/physician if you feel unwell .
properties
IUPAC Name |
2-amino-2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F2N2O2S/c12-5-2-1-3-6(13)8(5)10-15-7(4-18-10)9(14)11(16)17/h1-4,9H,14H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPASLJSNTCHITE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=NC(=CS2)C(C(=O)O)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1910714-56-5 |
Source
|
Record name | 2-amino-2-[2-(2,6-difluorophenyl)-1,3-thiazol-4-yl]acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.